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Compound of Interest

Compound Name: VB124

Cat. No.: B15612624

Essential Safety and Handling Guide for VB124

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of VB124, a potent and selective MCT4 inhibitor. The following procedures are
designed to ensure the safety of laboratory personnel and to maintain the integrity of the

compound.

Compound Information and Storage

VB124 is an orally active and selective inhibitor of Monocarboxylate Transporter 4 (MCT4). Itis
a small molecule used in research, particularly in studies related to cardiac hypertrophy, heart
failure, and metabolism.

Table 1: Chemical and Storage Information for VB124
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Property

Value

Catalog Number

HY-139665[1][2]

CAS Number

2230186-18-0[1]

Molecular Formula

C23H23CIN204][1]

Molecular Weight

426.89 g/mol [1]

Storage of Powder

-20°C for 3 years; 4°C for 2 years[1]

Storage in Solvent

-80°C for 2 years; -20°C for 1 year[1]

Personal Protective Equipment (PPE)

Due to the potent nature of VB124 and as a general best practice for handling all research

chemicals, appropriate personal protective equipment must be worn at all times.

Table 2: Recommended Personal Protective Equipment for Handling VB124

PPE Category

Item Specifications and Use

Hand Protection

Wear two pairs of powder-free
Nitrile Gloves nitrile gloves. Change gloves

immediately if contaminated.

Eye Protection

o Must be worn at all times in the
Safety Glasses with Side )
_ laboratory to protect against
Shields or Goggles ) ]
splashes or airborne particles.

Body Protection

A fully buttoned lab coat must
Laboratory Coat be worn to protect skin and

clothing.

Respiratory Protection

All handling of solid VB124

and preparation of solutions

should be performed in a
Fume Hood

certified chemical fume hood to

avoid inhalation of dust or

aerosols.
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Safe Handling and Operational Plan

A systematic approach to handling VB124 is crucial to minimize exposure and prevent
contamination. The following workflow outlines the key steps from receiving the compound to
its final disposal.
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VB124 Safe Handling Workflow
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Caption: Workflow for the safe handling of VB124 from receipt to disposal.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action must be taken.

Table 3: First Aid and Emergency Measures for VB124 Exposure

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting lower and
Eye Contact ) ) )

upper eyelids occasionally. Seek medical

attention.

Immediately wash exposed area with soap and
) water for at least 15 minutes. Remove
Skin Contact ] ) ] o
contaminated clothing. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Wash out mouth with water provided the person
Ingestion is conscious. Call a physician. Do not induce

vomiting.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.qg.,
_ vermiculite, sand) and place in a sealed
Sl container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

All waste contaminated with VB124 must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.
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VB124 Waste Disposal Decision Tree
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Caption: Decision tree for the proper segregation and disposal of VB124 waste.

Experimental Protocols

While specific experimental protocols will vary, the following provides a general guideline for
the preparation of a stock solution, based on information from the supplier.

Protocol for 10 mM Stock Solution Preparation:

» Preparation: Before opening the vial, centrifuge it at a low speed to ensure all the powder is
at the bottom.

» Solvent Selection: Based on experimental needs, select an appropriate solvent. For
example, to prepare a stock solution in DMSO.
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e Calculation: To make a 10 mM stock solution from 1 mg of VB124 (MW: 426.89), calculate
the required volume of DMSO:

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

o Volume (uL) = (0.001 g/ 426.89 g/mol ) / 0.01 mol/L * 1,000,000 pL/L = 234.25 uL

» Dissolution: In a chemical fume hood, carefully add the calculated volume of DMSO to the
vial containing VB124.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

o Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container as per the
storage guidelines in Table 1.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data and general laboratory safety principles. It is not a substitute for a compound-
specific Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier and your
institution's specific safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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